Cas no 887570-44-7 (3,6-DIIODO-4-HYDROXYINDAZOLE)
3,6-DIIODO-4-HYDROXYINDAZOLE structure
Product Name:3,6-DIIODO-4-HYDROXYINDAZOLE
CAS No:887570-44-7
MF:C7H4I2N2O
MW:385.928405761719
CID:3031357
PubChem ID:135890254
Update Time:2025-04-21
3,6-DIIODO-4-HYDROXYINDAZOLE Chemical and Physical Properties
Names and Identifiers
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- 3,6-DIIODO-4-HYDROXYINDAZOLE
- 887570-44-7
- 3,6-Diiodo-1H-indazol-4-ol
- 3,6-diiodo-2H-indazol-4-ol
-
- Inchi: 1S/C7H4I2N2O/c8-3-1-4-6(5(12)2-3)7(9)11-10-4/h1-2,12H,(H,10,11)
- InChI Key: SEOXEEMCIJRRHU-UHFFFAOYSA-N
- SMILES: IC1=C2C(=CC(=CC2=NN1)I)O
Computed Properties
- Exact Mass: 385.84131Da
- Monoisotopic Mass: 385.84131Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 48.9Ų
3,6-DIIODO-4-HYDROXYINDAZOLE Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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